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Compound of Interest

Compound Name: Methyl Aziridine-2-carboxylate

CAS No.: 5950-34-5

Cat. No.: B1297569

Get Quote

Physicochemical Profiling and Handling in
Medicinal Chemistry
Executive Summary
Methyl aziridine-2-carboxylate is a high-value chiral building block in diversity-oriented

synthesis (DOS) and medicinal chemistry. Characterized by a strained three-membered

nitrogen heterocycle, it serves as a critical precursor for non-canonical amino acids and

peptidomimetics. Its utility, however, is counterbalanced by significant thermodynamic instability

and toxicity. This guide provides a rigorous technical analysis of its properties, synthesis, and

handling protocols, distinguishing between the free base (volatile, unstable) and its salt forms.

Physicochemical Data Profile
The following data characterizes the (S)-Methyl aziridine-2-carboxylate (free base), the most

common chiral pool derivative synthesized from L-Serine.
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Property Value / Description Notes

IUPAC Name
Methyl (2S)-aziridine-2-

carboxylate

CAS Number
75154-69-7 ((S)-isomer)5950-

34-5 (Racemic)

Commonly sold as HCl salt

(CAS 107196-84-9) for

stability.

Molecular Formula C₄H₇NO₂

Molecular Weight 101.10 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT.

Boiling Point 143 °C (760 mmHg)

Theoretical. In practice, distill

at 40–50 °C @ 10–15 mmHg

to prevent decomposition.

Density 1.12 g/mL (20 °C) Denser than water.

Refractive Index 1.440

Solubility
Miscible in CHCl₃, DCM,

MeOH.

Hydrolyzes slowly in water;

polymerizes in acidic aqueous

media.

pKa (Conjugate Acid) ~8.0 (Aziridinium ion)

Less basic than acyclic amines

due to s-character in N-lone

pair.

Storage -20 °C, under Argon

Critical: Prone to

oligomerization. Commercial

samples often contain

Hydroquinone (HQ) stabilizer.

Structural Dynamics & Reactivity
The aziridine ring possesses approximately 27 kcal/mol of ring strain, driving its high reactivity

toward nucleophiles. Unlike N-activated aziridines (e.g., N-tosyl, N-acyl), the N-H aziridine-2-

carboxylate is amphoteric:
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Nucleophilic Nitrogen: The secondary amine can attack electrophiles (alkyl halides, acyl

chlorides).

Electrophilic Carbons: The ring carbons are susceptible to nucleophilic attack, leading to ring

opening.

Reactivity Pathway Diagram
The following diagram illustrates the divergent reactivity pathways based on pH and reagents.
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Figure 1: Divergent reactivity profiles. Acidic conditions trigger ring opening or polymerization;

basic conditions favor N-functionalization.

Synthesis Protocol: The Modified Wenker Route
While commercial sources exist, fresh preparation is often required to avoid oligomers. The

most robust protocol utilizes L-Serine methyl ester hydrochloride.

Reaction Scheme: L-Ser-OMe·HCl

Trityl-Ser-OMe

Trityl-Ser(OMs)-OMe

Trityl-Aziridine-OMe
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(S)-Aziridine-2-carboxylate

Step-by-Step Methodology
Phase 1: Activation (O-Mesylation)

Suspend L-Serine methyl ester hydrochloride (10 mmol) in dry DCM (50 mL) at 0 °C.

Add Triethylamine (3.0 equiv) dropwise. The solution will become clear.

Add Trityl chloride (1.1 equiv) to protect the amine (optional but recommended for chiral

integrity) or proceed directly with mesyl chloride if making the racemate.

Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise at -10 °C.

Stir for 2 hours. Monitor by TLC (EtOAc/Hexane).

Phase 2: Cyclization (Ring Closure)

Treat the crude mesylate with mild base (e.g., K₂CO₃ or Et₃N under reflux) in acetonitrile or

methanol.

Mechanism: Intramolecular

displacement of the mesylate by the amine (or trityl-amine).

Result: Formation of the aziridine ring with inversion of configuration at the

-carbon (retention at

-carbon).

Phase 3: Isolation (Critical)

Filter salts and concentrate in vacuo at <30 °C.

Purification:

For Trityl-protected: Silica gel chromatography (stable).
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For N-H Free Base:Kugelrohr Distillation.

Conditions: 0.1 mmHg at 40–50 °C. Collect into a receiver cooled with dry ice/acetone.

Synthesis Workflow Visualization
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Figure 2: Stepwise synthesis workflow emphasizing temperature control during activation and

purification.

Stability, Storage, and Safety (HSE)
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Safety Warning: Aziridine-2-carboxylates are potent alkylating agents. They are mutagenic and

potentially carcinogenic. All handling must occur in a functioning fume hood.

4.1 Polymerization Risks
The N-H aziridine is prone to spontaneous cationic polymerization, triggered by:

Trace Acids: Glassware should be base-washed (rinsed with dilute NH₄OH) and oven-dried.

Heat: Store below 0 °C.

Nucleophiles: Water or alcohols can initiate ring opening over time.

4.2 Stabilization Protocol
If storing the free base for >24 hours:

Add Hydroquinone (HQ) at 0.1–0.5 wt%.

Store under an inert atmosphere (Argon/Nitrogen).

Keep at -20 °C or -80 °C.

4.3 Toxicity & First Aid
Inhalation: Severe respiratory irritant. Pulmonary edema may be delayed.

Skin: Rapid absorption. Necrosis possible. Do not use DMSO as a solvent for skin washing

(increases absorption). Wash with copious soap and water.

Decontamination: Quench spills with 10% aqueous NaOH or Sodium Thiosulfate solution to

open the ring.

Applications in Drug Discovery
Cysteine Trapping (Warheads): The aziridine ester serves as a "warhead" in covalent

inhibitors, targeting cysteine residues in proteases. The ring opens upon attack by the thiol,

forming a permanent covalent bond.
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Non-Canonical Amino Acids: Ring opening with specific nucleophiles (azides, cuprates)

yields

-amino acids with diverse

-substituents (e.g.,

-fluoro- or

-hydroxy-amino acids).

Ligation Chemistry: Used in native chemical ligation extensions where the aziridine acts as a

reactive handle for peptide bond formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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